
Safeguarding Your Research: A Comprehensive
Guide to Handling tert-Butyl Propiolate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl propiolate

Cat. No.: B084159 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling tert-Butyl propiolate, a flammable and irritant chemical. Adherence to

these procedural steps will minimize risk and ensure safe operational conduct and disposal.

Properties and Hazards of tert-Butyl propiolate
Understanding the characteristics of tert-Butyl propiolate is the first step toward safe

handling. This colorless to pale yellow liquid presents several hazards that necessitate careful

management.[1]

Property Value Source

Molecular Formula C₇H₁₀O₂ [2]

Molecular Weight 126.15 g/mol [2]

Boiling Point 52-53 °C at 27 mmHg [3]

Melting Point 18-20 °C [3]

Density 0.919 g/mL at 25 °C [3]

Flash Point 28 °C (82.4 °F) - closed cup

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement

Flammable Liquids 3 Warning
H226: Flammable

liquid and vapor[2]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[2]

Serious Eye

Damage/Eye Irritation
2 Warning

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation[2]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to prevent exposure. The following table

summarizes the recommended PPE for handling tert-Butyl propiolate.

Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield is recommended when

handling larger quantities.

Conforming to EN166 (EU) or

NIOSH (US) approved.[4]

Skin

Chemical-resistant gloves. A

lab coat or chemical-resistant

apron should be worn.

Nitrile or neoprene gloves are

suitable. Ensure gloves are

inspected before use.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a respirator with

an appropriate filter (e.g., type

ABEK (EN14387)) should be

used.
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Operational Plan for Safe Handling
A systematic approach to handling tert-Butyl propiolate will ensure safety throughout the

experimental workflow.

1. Preparation and Precautionary Measures:

Work Area: All work with tert-Butyl propiolate should be conducted in a well-ventilated

chemical fume hood.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[6][7] Use explosion-proof electrical equipment.[6][7]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[7]

Emergency Equipment: Ensure an eyewash station, safety shower, and fire extinguisher (dry

chemical, CO2, or alcohol-resistant foam) are readily accessible.[6][8]

2. Handling and Experimental Procedure:

Container Handling: Keep the container tightly closed when not in use.[6][7] Store in a cool,

dry, and well-ventilated place.[1][4][6]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[7]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.[9] Do not eat, drink, or smoke in the work area.

3. Spill and Emergency Procedures:

Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.

Large Spills: Evacuate the area. Contain the spill if possible. Use spark-proof tools and

explosion-proof equipment for cleanup.[10] Prevent the spill from entering drains.[4]

First Aid:
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Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[5][9] Seek medical attention.[5]

Skin Contact: Remove contaminated clothing immediately.[5][6] Wash the affected area

with soap and plenty of water.[5] If skin irritation occurs, seek medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Disposal Plan
Proper disposal of tert-Butyl propiolate and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste, including unused product and contaminated materials

(e.g., gloves, absorbent materials), in a clearly labeled, sealed, and appropriate container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[4] It may be possible to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

Below is a diagram illustrating the logical workflow for the safe handling of tert-Butyl
propiolate.
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Caption: Workflow for Safe Handling of tert-Butyl propiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 13831-03-3: tert-butyl propiolate | CymitQuimica [cymitquimica.com]

2. tert-Butyl propiolate | C7H10O2 | CID 543038 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. TERT-BUTYL PROPIOLATE | 13831-03-3 [chemicalbook.com]

4. capotchem.com [capotchem.com]

5. chemicalbook.com [chemicalbook.com]

6. static.cymitquimica.com [static.cymitquimica.com]

7. tert-Butyl Propiolate | 13831-03-3 | TCI AMERICA [tcichemicals.com]

8. nj.gov [nj.gov]

9. tert-Butyl propiolate, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

10. buyat.ppg.com [buyat.ppg.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling tert-Butyl Propiolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084159#personal-protective-equipment-for-handling-
tert-butyl-propiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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